1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one

• Molecular Formula: C12H13F3O2S
• Molecular Weight: 278.29 g/mol
• IUPAC Name: 1-[3-ethoxy-2-(trifluoromethylsulfanyl)phenyl]propan-2-one
• InChI: InChI=1S/C12H13F3O2S/c1-3-17-10-6-4-5-9(7-8(2)16)11(10)18-12(13,14)15/h4-6H,3,7H2,1-2H3
• InChI Key: NVXVYMRXFUDPMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1SC(F)(F)F)CC(=O)C

Description

1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1805895-93-5) is a fluorinated aromatic ketone characterized by a phenyl ring substituted with an ethoxy group (-OCH₂CH₃) at the meta (3rd) position and a trifluoromethylthio group (-SCF₃) at the ortho (2nd) position. Its molecular formula is C₁₂H₁₃F₃O₂S, with a molecular weight of 278.29 g/mol .

The compound’s structural features—particularly the electron-withdrawing trifluoromethylthio group and the ethoxy substituent—impart unique physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are critical in pharmaceutical and agrochemical applications.

Biological Activity

1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one is a synthetic organic compound notable for its unique structural features, including a trifluoromethylthio group and an ethoxy group attached to a phenyl ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, which may include enzyme modulation and interactions with various molecular targets.

• Molecular Formula : C₁₂H₁₃F₃O₂S
• Molecular Weight : 278.29 g/mol
• Structure : The compound features a propanone backbone, enhancing its lipophilicity and potential for membrane penetration, which is crucial for biological interactions.

Biological Activity

Research indicates that 1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one may interact with several biological targets, primarily due to the presence of the trifluoromethylthio group. This group enhances the compound's reactivity, potentially leading to enzyme inhibition or activation pathways that are significant in therapeutic contexts.

The mechanisms by which this compound exerts its biological effects are still under investigation. However, it is hypothesized that:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, impacting cellular processes.
• Receptor Interactions : Its lipophilic nature allows for effective interaction with cell membrane receptors, potentially influencing signal transduction pathways.

Case Studies and Research Findings

A review of the literature reveals several studies exploring the biological activity of compounds structurally related to 1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one:

• Antimicrobial Activity : Related compounds have shown significant antimicrobial properties, suggesting that 1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one may also exhibit similar effects .
• Neuroprotective Effects : Compounds with trifluoromethyl groups have been linked to neuroprotective activities, indicating potential applications in treating neurodegenerative diseases .
• Antioxidant Properties : Some studies indicate that similar compounds possess antioxidant capabilities, which could be beneficial in preventing oxidative stress-related damage in cells .

Comparative Analysis

To better understand the uniqueness of 1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one, a comparison with structurally similar compounds is presented below:

Compound Name	Structural Features	Unique Aspects
1-(5-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one	Ethoxy at position 5	Different substitution pattern affects reactivity
1-(5-Methoxy-2-(trifluoromethylthio)phenyl)propan-2-one	Methoxy instead of ethoxy	Variance in electronic properties
1-(3-Ethoxy-4-fluorophenyl)propan-2-one	Fluoro instead of trifluoromethylthio	Changes in reactivity and biological activity due to fluorine presence

This table illustrates how the trifluoromethylthio group significantly influences the chemical behavior and potential applications of 1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one compared to other structurally similar compounds.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Features
1-(3-Ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one	1805895-93-5	C₁₂H₁₃F₃O₂S	278.29	3-ethoxy, 2-SCF₃, propan-2-one	High lipophilicity; potential metabolic stability
1-(3-Ethyl-2-(trifluoromethylthio)phenyl)propan-1-one	1803725-65-6	C₁₂H₁₃F₃OS	262.29	3-ethyl, 2-SCF₃, propan-1-one	Lower molecular weight; ethyl group increases hydrophobicity
1-(4-(2,2,2-Trifluoroethoxy)phenyl)propan-2-one	Not provided	C₁₁H₁₁F₃O₂	236.20	4-CF₃CH₂O, propan-2-one	Para-substitution; trifluoroethoxy enhances polarity
1-(3-(Trifluoromethyl)phenyl)propan-2-one	Not provided	C₁₀H₉F₃O	202.18	3-CF₃, propan-2-one	Simpler structure; used in fenfluramine synthesis
1-(5-Chloro-2,3-diiodophenyl)-1-(4-methoxyphenyl)propan-2-one	Not provided	C₁₆H₁₂ClI₂O₂	528.53	Halogenated (Cl, I), 4-methoxy, propan-2-one	High molecular weight; halogenation may enhance bioactivity

Key Observations:

• Substituent Effects : The trifluoromethylthio group (-SCF₃) in the target compound and its ethyl analog confers greater lipophilicity compared to trifluoromethoxy (-OCF₃) or trifluoromethyl (-CF₃) groups . This enhances membrane permeability, a critical factor in drug design.
• Positional Isomerism : The ortho-SCF₃ and meta-ethoxy arrangement in the target compound may sterically hinder metabolic degradation compared to para-substituted analogs like 1-(4-(2,2,2-trifluoroethoxy)phenyl)propan-2-one .